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Compound of Interest

Compound Name: 4-Methoxycinnamyl alcohol

Cat. No.: B1239260 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety and logistical

information for 4-Methoxycinnamyl alcohol (CAS No. 53484-50-7), focusing on operational

procedures and disposal plans to ensure a safe laboratory environment. While a

comprehensive Safety Data Sheet (SDS) with detailed quantitative data for 4-
Methoxycinnamyl alcohol is not readily available, the following guidance is based on its

known hazards and best practices for handling structurally similar aromatic alcohols.

Hazard Assessment and Personal Protective
Equipment (PPE)
4-Methoxycinnamyl alcohol is known to be cytotoxic and presents several hazards as

indicated by GHS hazard statements from various suppliers. It is crucial to handle this

compound with care, assuming it may have other unlisted hazardous properties.

Hazard Summary
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Hazard Statement Description GHS Class

H315 Causes skin irritation
Skin corrosion/irritation

(Category 2)

H317
May cause an allergic skin

reaction

Sensitisation, skin (Category 1,

1A, 1B)[1]

H319 Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2A)[1]

H402 Harmful to aquatic life

Hazardous to the aquatic

environment, acute hazard

(Category 3)[1]

H411
Toxic to aquatic life with long

lasting effects

Hazardous to the aquatic

environment, long-term hazard

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure.
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Protection Type Recommended Equipment
Purpose and
Specifications

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles are mandatory to

protect against splashes. A

face shield should be worn

over goggles when handling

larger quantities or if there is a

significant risk of splashing.

Hand Protection
Nitrile gloves (double-gloving

recommended)

Nitrile gloves offer good

resistance to a range of

chemicals. Double-gloving

provides an extra layer of

protection. Gloves must be

inspected before use and

changed immediately if

contaminated.

Body Protection
Chemical-resistant laboratory

coat

A lab coat, preferably one that

is chemical-resistant, should

be worn to protect against skin

contact.

Respiratory Protection NIOSH-approved respirator

Required when vapors or

aerosols are generated. The

appropriate filter type (e.g.,

ABEK) should be selected

based on the potential for

airborne contaminants.[2]

Experimental Protocols: Handling and Storage
Adherence to strict handling and storage protocols is critical to minimize risk.

Handling:

Work Area Preparation: All work with 4-Methoxycinnamyl alcohol, especially in its solid

(powder) form, should be conducted in a certified chemical fume hood to prevent inhalation.
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[3] The work surface should be covered with disposable absorbent bench paper.

Weighing: Perform all weighing operations within the fume hood. Use a dedicated, clean

spatula for transferring the compound.

Solution Preparation: When dissolving the compound, add the solvent slowly to the vessel

containing the weighed powder to prevent splashing.

Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or

smoke in the work area.[2][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 4-Methoxycinnamyl alcohol and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused 4-Methoxycinnamyl alcohol powder and any contaminated

solid materials (e.g., gloves, absorbent paper, spatulas) in a designated, labeled hazardous

waste container.

Liquid Waste: Collect solutions of 4-Methoxycinnamyl alcohol in a separate, labeled

hazardous waste container for organic solvent waste. Do not pour down the drain.[4]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as hazardous liquid waste.

Disposal Procedure:

All waste containing 4-Methoxycinnamyl alcohol must be disposed of as hazardous waste.
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Arrange for pickup and disposal by a licensed hazardous waste management company.

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Workflow for Handling 4-Methoxycinnamyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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